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Compound of Interest

Compound Name: MC12

Cat. No.: B15567640 Get Quote

Technical Support Center: MICROCEL® MC-12
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

MICROCEL® MC-12 to prevent capping and lamination in tablets.

Troubleshooting Guide: Capping and Lamination
Capping is the partial or complete separation of the top or bottom crowns of a tablet from the

main body, while lamination is the separation of a tablet into two or more distinct horizontal

layers.[1] These issues often arise from stresses developed in the tablet during compression

and ejection. This guide provides a systematic approach to troubleshoot and prevent these

defects when using MICROCEL® MC-12 in your direct compression formulations.

Logical Troubleshooting Workflow
The following diagram outlines a step-by-step process to identify and resolve capping and

lamination issues.
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Start: Capping or
Lamination Observed

Step 1: Review Lubrication

Is Lubricant Type & 
Concentration Optimal?

Action: Adjust Lubricant
(Type/Concentration/Blending Time)

No

Step 2: Evaluate
Compression Parameters

Yes

Are Compression Force & Speed
in Recommended Range?

Action: Optimize Compression Force
& Turret Speed

No

Step 3: Assess Formulation
Characteristics

Yes

Is Formulation Cohesive
& Flowable?

Action: Modify Formulation
(e.g., add binder, adjust particle size)

No

Step 4: Final Tablet
& Tooling Inspection

Yes

Resolution: Capping/Lamination
Prevented
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Formulation Factors

Process Parameters

Over-lubrication

Weak Inter-particle BondingPoor Powder Flow

Air Entrapment

High Percentage of Fines

Inadequate Binder

Excessive Compression Force

High Internal Stress

High Turret Speed

Capping

Lamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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